1-{3-[(Cyclohexylmethyl)amino]propyl}pyrrolidin-2-one

• Molecular Formula: C14H26N2O
• Molecular Weight: 238.37 g/mol
• IUPAC Name: 1-[3-(cyclohexylmethylamino)propyl]pyrrolidin-2-one
• InChI: InChI=1S/C14H26N2O/c17-14-8-4-10-16(14)11-5-9-15-12-13-6-2-1-3-7-13/h13,15H,1-12H2
• InChI Key: KSTVWIPXCVXRFH-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)CNCCCN2CCCC2=O

Description

1-{3-[(Cyclohexylmethyl)amino]propyl}pyrrolidin-2-one, also known as CX-717, is a novel compound that has been extensively studied in the field of neuroscience for its potential cognitive enhancing effects. This compound belongs to the class of ampakines, which are positive allosteric modulators of AMPA receptors.

Mechanism of Action

1-{3-[(Cyclohexylmethyl)amino]propyl}pyrrolidin-2-one acts as a positive allosteric modulator of AMPA receptors, which are glutamate receptors that play a key role in synaptic plasticity and learning and memory processes. By enhancing the activity of these receptors, 1-{3-[(Cyclohexylmethyl)amino]propyl}pyrrolidin-2-one is thought to improve cognitive function.
Biochemical and Physiological Effects:
1-{3-[(Cyclohexylmethyl)amino]propyl}pyrrolidin-2-one has been shown to increase the release of acetylcholine, a neurotransmitter that is important for learning and memory processes. It has also been shown to increase the activity of the prefrontal cortex, a brain region that is involved in executive function and decision making.

Advantages and Limitations for Lab Experiments

One advantage of using 1-{3-[(Cyclohexylmethyl)amino]propyl}pyrrolidin-2-one in lab experiments is its ability to improve cognitive function in animal models and healthy human subjects. This makes it a useful tool for investigating the neural mechanisms underlying cognitive processes. However, one limitation of using 1-{3-[(Cyclohexylmethyl)amino]propyl}pyrrolidin-2-one is its potential side effects, such as nausea and headache, which may affect the behavior of animals or human subjects in experimental settings.

Future Directions

There are several potential future directions for research on 1-{3-[(Cyclohexylmethyl)amino]propyl}pyrrolidin-2-one. One area of interest is its potential therapeutic applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use in enhancing cognitive function in healthy individuals or in populations with cognitive impairments. Additionally, further research is needed to fully understand the mechanisms underlying the cognitive enhancing effects of 1-{3-[(Cyclohexylmethyl)amino]propyl}pyrrolidin-2-one and to identify any potential long-term side effects of its use.

Synthesis Methods

1-{3-[(Cyclohexylmethyl)amino]propyl}pyrrolidin-2-one is synthesized using a multi-step process involving the reaction of cyclohexylmethylamine with 2-bromoacetone to form 1-(cyclohexylmethyl)-2-bromo-1-propanone. This intermediate is then reacted with pyrrolidin-2-one to produce 1-{3-[(Cyclohexylmethyl)amino]propyl}pyrrolidin-2-one. The purity of the compound is then confirmed using various analytical techniques such as NMR spectroscopy and HPLC.

Scientific Research Applications

1-{3-[(Cyclohexylmethyl)amino]propyl}pyrrolidin-2-one has been extensively studied for its potential cognitive enhancing effects. It has been shown to improve memory and attention in animal models and healthy human subjects. 1-{3-[(Cyclohexylmethyl)amino]propyl}pyrrolidin-2-one has also been investigated for its potential therapeutic applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.